Cas no 1302-81-4 (dialuminium trisulphide)

• Product Name: dialuminium trisulphide
• CAS No: 1302-81-4
• MF: Al₂S₃
• MW: 150.158073425293
• MDL: MFCD00014162
• CID: 83545
• PubChem ID: 159369
• Update Time: 2025-04-18

dialuminium trisulphide Chemical and Physical Properties

Names and Identifiers

• dialuminium trisulphide
• Aluminum sulfide
• dialuminum,trisulfide
• AC1L4LPO
• Aluminum sulfide (Al2S3)
• aluminum sulfide(2:3)
• ALUMINUM SULFIDE,TECH
• dialuminium(3+) trisulfide
• Aluminium sulfide
• ALUMINUM SULFIDE TECHNICAL
• sulfanylidene(sulfanylidenealumanylsulfanyl)alumane
• Aluminum sulfide, 99+%, (metals basis)
• Aluminium sulfide,98%,granular, -4 mesh
• ALUMINUM SULFIDE, GRANULAR, -4 MESH, 98%
• Aluminumsulfide(99+%-Al)(1/4''anddownpieces)
• 04PI6P2Z18
• dialuminum;trisulfide
• ALUMINUM SESQUISULFIDE
• Q412874
• 1302-81-4
• EINECS 215-109-0
• ALUMINUM SULFIDE [MI]
• starbld0016532
• Aluminium sulphide
• J-005781
• dialuminum trisulfide
• Aluminumsulfide
• ALUMINUM TRISULFIDE
• UNII-04PI6P2Z18
• DTXSID80893235
• COOGPNLGKIHLSK-UHFFFAOYSA-N

• MDL： MFCD00014162
• Inchi： 1S/2Al.3S/q2*+3;3*-2
• InChI Key： COOGPNLGKIHLSK-UHFFFAOYSA-N
• SMILES： [S-2].[S-2].[S-2].[Al+3].[Al+3]

Computed Properties

• Exact Mass: 151.89500
• Monoisotopic Mass: 149.879289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Yellowish particles, similar to the smell of rotten eggs
• Density: 2.02 g/mL at 25 °C(lit.)
• Melting Point: 1100℃
• PSA: 89.48000
• LogP: 2.16960
• Merck: 14,367
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

dialuminium trisulphide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3134
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S27; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.3
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：4.3
• HazardClass：4.3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)